N',N'-diphenyl-2-thiophenecarbohydrazide

• IUPAC Name: N',N'-diphenylthiophene-2-carbohydrazide
• InChI: InChI=1S/C17H14N2OS/c20-17(16-12-7-13-21-16)18-19(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13H,(H,18,20)
• InChI Key: CGHALKQOLZRPLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol

Description

N',N'-diphenyl-2-thiophenecarbohydrazide (DPTH) is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a hydrazide derivative of thiophene, and it has been shown to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

N',N'-diphenyl-2-thiophenecarbohydrazide has been studied extensively for its potential applications in scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N',N'-diphenyl-2-thiophenecarbohydrazide is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the activation of antioxidant enzymes. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of interesting biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may help to protect cells from oxidative damage. This compound has also been shown to exhibit anti-inflammatory activity, which may help to reduce inflammation in the body. Additionally, this compound has been shown to exhibit anticancer activity, which may help to prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N',N'-diphenyl-2-thiophenecarbohydrazide in lab experiments is its ability to exhibit a range of interesting biochemical and physiological effects. This makes it a promising candidate for drug development and other scientific research applications. However, there are also some limitations to using this compound in lab experiments. For example, it may be toxic to certain cell types at high concentrations, and it may also be difficult to synthesize in large quantities.

Future Directions

There are many potential future directions for research involving N',N'-diphenyl-2-thiophenecarbohydrazide. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for drug development. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
In conclusion, this compound (this compound) is a chemical compound that has been widely studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. While there is still much to learn about this compound, its potential applications in drug development and other scientific research areas make it a promising compound for future study.

Synthesis Methods

The synthesis of N',N'-diphenyl-2-thiophenecarbohydrazide involves the reaction of thiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then treated with hydrazine hydrate to yield this compound. The reaction mechanism involves the formation of a hydrazone intermediate, which subsequently undergoes cyclization to form the final product.